Cas no 4790-81-2 (Benzofuran-7-ol)

• Product Name: Benzofuran-7-ol
• CAS No: 4790-81-2
• MF: C₈H₆O₂
• MW: 134.13204240799
• MDL: MFCD03788248
• CID: 333147
• PubChem ID: 78515
• Update Time: 2025-06-11

Benzofuran-7-ol Chemical and Physical Properties

Names and Identifiers

• Benzofuran-7-ol
• 1-benzofuran-7-ol
• 7-Benzofuranol
• 7-HYDROXYBENZOFURAN
• 7-Hydroxybenzo[b]furan
• 7-hydroxybenzo<b>furan
• 7-hydroxy-benzofuran
• hydroxy-7 benzofuranne
• AM20040540
• BDBM50017828
• CHEMBL351411
• AKOS006281646
• CS-0270589
• MFCD03788248
• DTXSID60197329
• SCHEMBL276859
• 4790-81-2
• WXVRAHOQLYAQCR-UHFFFAOYSA-N
• AS-39370
• J-519270
• FT-0621429
• SY011968
• EINECS 225-338-8
• EN300-193509
• DB-026432
• NS00031733

• MDL： MFCD03788248
• Inchi： 1S/C8H6O2/c9-7-3-1-2-6-4-5-10-8(6)7/h1-5,9H
• InChI Key： WXVRAHOQLYAQCR-UHFFFAOYSA-N
• SMILES： O1C=CC2C=CC=C(C1=2)O

Computed Properties

• Exact Mass: 134.03700
• Monoisotopic Mass: 134.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.4A^2
• XLogP3: 2

Experimental Properties

• Density: 1.28
• Boiling Point: 247.1°Cat760mmHg
• Flash Point: 103.3°C
• Refractive Index: 1.651
• PSA: 33.37000
• LogP: 2.13840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Benzofuran-7-ol

Benzofuran-7-ol (CAS No. 4790-81-2): A Comprehensive Overview in Modern Chemical Research

Benzofuran-7-ol, chemically identified by the CAS number 4790-81-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by a fused benzene and furan ring system with a hydroxyl group at the 7-position, exhibits a unique set of chemical properties that make it a valuable scaffold for the development of novel therapeutic agents. The structural motif of Benzofuran-7-ol not only imparts interesting electronic and steric properties but also opens up diverse possibilities for functionalization, making it a versatile building block in synthetic chemistry.

The significance of Benzofuran-7-ol in contemporary research is underscored by its increasing application in the design and synthesis of bioactive molecules. Recent studies have highlighted its potential in various pharmacological contexts, particularly in the development of compounds with antimicrobial, anti-inflammatory, and anticancer properties. The hydroxyl group at the 7-position of the benzofuran core serves as a crucial site for further chemical modification, enabling the creation of derivatives with enhanced biological activity. This flexibility has made Benzofuran-7-ol a focal point for medicinal chemists seeking to develop innovative drug candidates.

In the realm of medicinal chemistry, the synthesis of Benzofuran-7-ol-based derivatives has been extensively explored. Researchers have employed various synthetic strategies, including palladium-catalyzed cross-coupling reactions, to construct complex molecular architectures while maintaining the integrity of the benzofuran scaffold. These synthetic approaches have not only facilitated the preparation of structurally diverse analogs but also provided insights into the structural-activity relationships (SAR) governing their biological effects. The ability to modulate the electronic properties and steric environment around the hydroxyl group has been particularly instrumental in optimizing the pharmacological profiles of these compounds.

One of the most compelling aspects of Benzofuran-7-ol is its role as a precursor in the development of targeted therapeutics. For instance, recent advancements in oncology research have demonstrated that benzofuran derivatives can selectively interact with specific cancer cell pathways, leading to potent antitumor effects. The unique electronic distribution within the benzofuran ring system allows these compounds to engage with biological targets in ways that conventional non-fused aromatic compounds cannot. This has spurred interest in exploring Benzofuran-7-ol-based molecules as potential inhibitors of kinases and other enzymes implicated in cancer progression.

The pharmacokinetic properties of Benzofuran-7-ol and its derivatives are also subjects of active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for their translation from laboratory discoveries to clinical applications. Studies have shown that modifications around the benzofuran core can significantly influence metabolic stability and bioavailability, providing critical insights for drug design. By leveraging computational modeling and experimental techniques, researchers are gaining a deeper understanding of how to optimize these properties for improved therapeutic outcomes.

Furthermore, the environmental and industrial applications of Benzofuran-7-ol are emerging as an important area of interest. Beyond its pharmaceutical relevance, this compound has shown promise in material science, particularly as a precursor for liquid crystals and organic semiconductors. The rigid yet flexible structure of benzofuran-based molecules makes them suitable candidates for applications requiring precise control over molecular alignment and electronic conductivity. As sustainable chemistry becomes increasingly prioritized, exploring alternative synthetic routes to Benzofuran-7-ol that minimize waste and energy consumption is gaining traction among industrial chemists.

The future directions for research on Benzofuran-7-ol are multifaceted and exciting. Ongoing studies aim to uncover new biological activities associated with this scaffold by employing high-throughput screening technologies and structure-based drug design methodologies. Additionally, efforts are underway to develop greener synthetic protocols that align with principles of green chemistry, reducing reliance on hazardous reagents and improving atom economy. By integrating cutting-edge computational tools with traditional synthetic organic chemistry, scientists are poised to unlock new possibilities for harnessing the potential of Benzofuran-7-ol.

In conclusion, Benzofuran-7-ol (CAS No. 4790-81-2) represents a cornerstone compound in modern chemical research, with far-reaching implications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features offer unparalleled opportunities for innovation, while its established role as a versatile scaffold continues to inspire new generations of scientists. As research progresses, it is likely that this remarkable heterocyclic compound will continue to play a pivotal role in shaping future advancements in chemical biology and drug discovery.